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Compound of Interest

Compound Name: Cyclopropanecarboxaldehyde

Cat. No.: B031225

Essential Safety and Handling Guide for
Cyclopropanecarboxaldehyde

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Cyclopropanecarboxaldehyde. It is intended for researchers,
scientists, and professionals in drug development to ensure the safe and compliant use of this
chemical.

Chemical Identifier:

 Name: Cyclopropanecarboxaldehyde

e CAS Number: 1489-69-6

e Molecular Formula: C4aHeO

Primary Hazards:

» Flammability: Highly flammable liquid and vapor.[1][2][3][4]

o Corrosivity: Causes severe skin burns and eye damage.[1][2][3][4]

Quantitative Safety Data
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The following table summarizes key quantitative safety data for
Cyclopropanecarboxaldehyde.

Property Value Source(s)
Flash Point 7°C/44.6 °F [21[41[5]
Boiling Point/Range 98-101°C/208.4-213.8 °F [2][4]
Density 0.938 g/mL at 25 °C [41[5]

UN Number UN2924 [21(31[5]
Hazard Class 3 (FIam.mabIe Liquid), 8 e

(Corrosive)
Packing Group Il [2][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to ensure personnel safety. The following table
summarizes the recommended PPE for various laboratory activities involving
Cyclopropanecarboxaldehyde.
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BENGHE

Activity

Eyes/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine
Laboratory Use

(small quantities)

Chemical splash

goggles.[6]

Butyl rubber
gloves are
recommended
for prolonged
contact. Nitrile
gloves may be
suitable for
incidental splash
protection but
should be
changed
immediately

upon contact.[6]

Flame-resistant
lab coat, closed-
toe shoes, long

pants.[6]

Work in a
certified chemical
fume hood.[2][6]

Weighing and

Transferring

Chemical splash
goggles and a
face shield.[6]

Butyl rubber
gloves with
extended culffs.

[6]

Flame-resistant
lab coat over a
chemical-
resistant apron,
closed-toe
shoes, long
pants.[6][7]

Work in a
certified chemical
fume hood.[2][6]

Large-Scale

Chemical splash

goggles and a

Heavy-duty butyl

Chemical-

resistant suit,

A NIOSH-
approved
respirator with an
organic vapor

cartridge may be

Operations (>1L) ] rubber gloves.[6]  boots, and ]
face shield.[6] required
gloves.[6] )
depending on the
scale and
ventilation.[6]
Spill Cleanup Chemical splash Butyl rubber Chemical- A NIOSH-
goggles and a gloves.[6] resistant approved

face shield.[6]

coveralls and
boots.[6]

respirator with an

organic vapor
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cartridge is
recommended.

[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Cyclopropanecarboxaldehyde is crucial to minimize risks.
1. Pre-Handling Preparations:

» Information Review: Verify that the Safety Data Sheet (SDS) is readily available and has
been reviewed by all personnel involved.[6]

» Emergency Equipment Check: Before starting, ensure an emergency eyewash station and
safety shower are accessible and unobstructed.[6]

e Fume Hood Verification: All work with Cyclopropanecarboxaldehyde must be conducted in
a certified chemical fume hood to minimize inhalation of vapors.[2][6]

o Gather Materials: Ensure all necessary PPE, spill cleanup materials, and quenching agents
(if applicable) are readily available.

2. Handling the Chemical:

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can ignite flammable vapors.[2]

e Tool Selection: Use only non-sparking tools.[2]

o Dispensing: When transferring the liquid, pour slowly to minimize splashing. Use a funnel
where appropriate.

» Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[2]
e Avoid Inhalation: Do not breathe mist, vapors, or spray.[2]

» Container Management: Keep the container tightly closed when not in use.[2]
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3. Post-Handling Procedures:
e Decontamination: Wash hands and any exposed skin thoroughly after handling.[2]

o Storage: Store the chemical in a designated flammable liquids storage cabinet.[6] The
storage area should be cool, dry, and well-ventilated, away from heat, sparks, and open
flames.[2][6] Some sources recommend refrigeration (2-8°C) and storage under an inert gas
like Argon.[4][8]

o Labeling: Ensure all containers are clearly and accurately labeled.

Cyclopropanecarboxaldehyde Handling Workflow
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Key Hazards
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[ Gather Materials & PPE]
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2. Handliing Procedure
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[Ground & Bond Equipment]

[ Use Non-Sparking Tools]

Wear Appropriate PPE

1
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3. Post-Handling

Wash Hands
Store Properly
Label Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cyclopropanecarboxaldehyde.
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Disposal Plan

Proper disposal of Cyclopropanecarboxaldehyde and its contaminated materials is critical to

ensure environmental and personnel safety.

. Waste Collection:

Segregation: Collect waste Cyclopropanecarboxaldehyde and any materials used for spill
cleanup (e.g., absorbent pads) in a separate, dedicated, and properly labeled waste
container.

Container Type: Use a container that is compatible with the chemical and can be tightly
sealed.

. Disposal Procedure:

Licensed Waste Disposal: All waste must be disposed of through a licensed and approved
waste disposal company.[2][3] Do not attempt to dispose of this chemical down the drain or
in regular trash.

Regulatory Compliance: Disposal must be in accordance with all local, state, and federal
regulations.

Contaminated Packaging: Before disposing of the original container, ensure it is completely
empty.[3] The empty container should be handled as hazardous waste.

In Case of a Spill:

Evacuate: Evacuate non-essential personnel from the immediate area.[2]
Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.
Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[2]

Containment: Wearing the appropriate PPE, contain the spill using an inert absorbent
material (e.g., vermiculite, dry sand).
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e Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[2]

» Decontamination: Clean the spill area thoroughly.

e Reporting: Report the spill to the appropriate environmental health and safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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